![molecular formula C17H11Cl2NO B5909122 2-[2-(2,6-dichlorophenyl)vinyl]-8-quinolinol](/img/structure/B5909122.png)
2-[2-(2,6-dichlorophenyl)vinyl]-8-quinolinol
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Overview
Description
2-[2-(2,6-dichlorophenyl)vinyl]-8-quinolinol, also known as DCQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCQ is a member of the quinoline family of compounds and has been shown to have a range of interesting biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 2-[2-(2,6-dichlorophenyl)vinyl]-8-quinolinol is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that plays a key role in DNA replication and repair.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, this compound has been shown to have a range of interesting biochemical and physiological effects. This compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This could make this compound a useful tool for studying the role of acetylcholine in the nervous system. This compound has also been shown to have anti-inflammatory and antioxidant properties, which could make it a useful tool for studying the role of inflammation and oxidative stress in a range of different diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[2-(2,6-dichlorophenyl)vinyl]-8-quinolinol in lab experiments is its high potency. This compound has been shown to have anti-tumor activity at concentrations as low as 10 nM, making it a useful tool for studying the mechanisms of cancer cell death. However, one of the main limitations of using this compound in lab experiments is its relatively poor solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of interesting future directions for research on 2-[2-(2,6-dichlorophenyl)vinyl]-8-quinolinol. One area of research that is particularly promising is the development of this compound analogs with improved solubility and bioavailability. Another area of research that is of interest is the use of this compound as a tool for studying the role of acetylcholine in the nervous system. Finally, there is also potential for the use of this compound in combination with other anti-cancer drugs to improve their efficacy and reduce side effects.
Synthesis Methods
2-[2-(2,6-dichlorophenyl)vinyl]-8-quinolinol can be synthesized using a variety of methods, including the Pd-catalyzed Suzuki-Miyaura coupling reaction, the Sonogashira coupling reaction, and the Heck coupling reaction. The most commonly used method for synthesizing this compound is the Pd-catalyzed Suzuki-Miyaura coupling reaction, which involves the reaction of 2,6-dichlorobenzaldehyde and 8-hydroxyquinoline with a palladium catalyst in the presence of a base.
Scientific Research Applications
2-[2-(2,6-dichlorophenyl)vinyl]-8-quinolinol has been shown to have a range of potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to have anti-tumor activity in a number of different cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to have anti-inflammatory and antioxidant properties, which could make it a useful tool for studying the role of inflammation and oxidative stress in the development of cancer.
Properties
IUPAC Name |
2-[(E)-2-(2,6-dichlorophenyl)ethenyl]quinolin-8-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2NO/c18-14-4-2-5-15(19)13(14)10-9-12-8-7-11-3-1-6-16(21)17(11)20-12/h1-10,21H/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXDAPKIGZDFBEA-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)O)N=C(C=C2)C=CC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C(=C1)O)N=C(C=C2)/C=C/C3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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